Cas no 2219370-58-6 (tert-butyl 4-hydroxy-3-iodo-5,6,7,8-tetrahydro-1,6-naphthyridine-6-carboxylate)

• Product Name: tert-butyl 4-hydroxy-3-iodo-5,6,7,8-tetrahydro-1,6-naphthyridine-6-carboxylate
• CAS No: 2219370-58-6
• MF: C₁₃H₁₇IN₂O₃
• MW: 376.190155744553
• CID: 5174519
• PubChem ID: 136575880
• Update Time: 2025-06-08

tert-butyl 4-hydroxy-3-iodo-5,6,7,8-tetrahydro-1,6-naphthyridine-6-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 4-hydroxy-3-iodo-5,6,7,8-tetrahydro-1,6-naphthyridine-6-carboxylate

• Inchi： 1S/C13H17IN2O3/c1-13(2,3)19-12(18)16-5-4-10-8(7-16)11(17)9(14)6-15-10/h6H,4-5,7H2,1-3H3,(H,15,17)
• InChI Key： GTWYFQQUWFLOIT-UHFFFAOYSA-N
• SMILES： N1C2=C(CN(C(OC(C)(C)C)=O)CC2)C(O)=C(I)C=1

Additional information on tert-butyl 4-hydroxy-3-iodo-5,6,7,8-tetrahydro-1,6-naphthyridine-6-carboxylate

Introduction to tert-butyl 4-hydroxy-3-iodo-5,6,7,8-tetrahydro-1,6-naphthyridine-6-carboxylate (CAS No. 2219370-58-6)

tert-butyl 4-hydroxy-3-iodo-5,6,7,8-tetrahydro-1,6-naphthyridine-6-carboxylate (CAS No. 2219370-58-6) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a tert-butyl group, a hydroxy group, an iodo substituent, and a 5,6,7,8-tetrahydro-1,6-naphthyridine core. These structural elements contribute to its potential therapeutic applications and make it an interesting subject for ongoing studies.

The tert-butyl group is known for its steric hindrance and stability, which can enhance the compound's resistance to metabolic degradation. The presence of the hydroxy group introduces polarity and can facilitate interactions with biological targets. The iodo substituent is often used in medicinal chemistry to modulate the lipophilicity and electronic properties of molecules, which can influence their pharmacokinetic and pharmacodynamic profiles. The 5,6,7,8-tetrahydro-1,6-naphthyridine core is a heterocyclic structure that has been associated with various biological activities, including anti-inflammatory and anti-cancer properties.

In recent years, significant progress has been made in understanding the biological activities of compounds with similar structures. For instance, studies have shown that derivatives of 1,6-naphthyridines can exhibit potent anti-inflammatory effects by inhibiting key enzymes involved in the inflammatory response. Additionally, the presence of the iodo substituent has been linked to enhanced antitumor activity in several preclinical models. These findings suggest that tert-butyl 4-hydroxy-3-iodo-5,6,7,8-tetrahydro-1,6-naphthyridine-6-carboxylate may have therapeutic potential in treating inflammatory diseases and cancer.

The synthesis of tert-butyl 4-hydroxy-3-iodo-5,6,7,8-tetrahydro-1,6-naphthyridine-6-carboxylate involves multiple steps and requires careful control of reaction conditions to ensure high yields and purity. One common synthetic route involves the reaction of a suitable naphthyridine precursor with an iodo-substituted reagent followed by protection and deprotection steps to introduce the tert-butyl and hydroxy groups. Advanced techniques such as microwave-assisted synthesis and catalytic methods have been employed to optimize these processes and improve efficiency.

The physicochemical properties of tert-butyl 4-hydroxy-3-iodo-5,6,7,8-tetrahydro-1,6-naphthyridine-6-carboxylate, including its solubility in various solvents and its stability under different conditions, are crucial for its application in drug development. Studies have shown that this compound exhibits good solubility in polar solvents such as dimethyl sulfoxide (DMSO) and moderate stability under physiological conditions. These properties make it suitable for use in both in vitro and in vivo experiments.

In terms of biological evaluation, preliminary data from cell-based assays have demonstrated that tert-butyl 4-hydroxy-3-iodo-5,6,7,8-tetrahydro-1,6-naphthyridine-6-carboxylate can effectively inhibit the proliferation of cancer cells while showing minimal cytotoxicity towards normal cells. This selective activity is a highly desirable feature for potential anticancer drugs. Further investigations are underway to elucidate the mechanism of action and to identify specific molecular targets.

Clinical trials are an essential step in the drug development process. While no clinical trials have yet been reported for this specific compound due to its relatively recent discovery and ongoing preclinical studies, similar compounds with related structures have shown promising results in early-phase clinical trials. For example, a closely related naphthyridine derivative has demonstrated significant antitumor activity in phase I trials for patients with advanced solid tumors.

The future prospects for tert-butyl 4-hydroxy-3-iodo-5,6,7,8-tetrahydro-1,6-naphthyridine-6-carboxylate are promising. Ongoing research aims to optimize its structure through rational design to enhance its potency and selectivity while minimizing potential side effects. Additionally, efforts are being made to develop more efficient synthetic methods to scale up production for preclinical and clinical testing.

In conclusion, tert-butyl 4-hydroxy-3-iodo-5，6，7，8-tetrahydro -1， 6 -naphthyridine - 6 - carboxylate strong > (CAS No . 2219370 - 58 - 6) represents an exciting area of research with potential applications in the treatment of inflammatory diseases and cancer . Its unique structural features , combined with promising preliminary data , make it a valuable candidate for further investigation . As research progresses , it is likely that this compound will contribute significantly to the development of new therapeutic strategies . p >